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Compound of Interest

Compound Name:
2,6,6-

Trimethylbicyclo[3.1.1]heptan-3-ol

Cat. No.: B3138830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of

Isopinocampheol, a bicyclic monoterpene alcohol utilized in the fragrance and flavor industry,

as well as in pharmaceutical and agrochemical formulations.[1] Due to its potential irritant

properties, a thorough understanding of its hazard profile and adherence to strict safety

protocols are imperative for all personnel.

Chemical and Physical Properties
Isopinocampheol is a solid, white to off-white substance with a characteristic camphor-like

aroma.[1][2] It is soluble in organic solvents and has limited solubility in water.[1] The following

table summarizes its key physical and chemical properties.
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Property Value Source(s)

Molecular Formula C₁₀H₁₈O [2][3][4]

Molecular Weight 154.25 g/mol [2][3][4][5]

Melting Point 51-55 °C [2][3]

Boiling Point 219 °C (lit.) [2][3]

Flash Point 200 °F (93.3 °C) [2][3][6]

Vapor Pressure 0.029 mmHg at 25°C [3][6]

Density 0.96 g/cm³ [2]

Solubility

Slightly soluble in Benzene,

Chloroform, DMSO, Methanol.

Water solubility: 926.3 mg/L @

25 °C (est)

[2][7]

Optical Rotation

[α]20/D +35.1°, c = 20 in

ethanol for (+)-

Isopinocampheol

[α]22/D −34°, c = 20 in ethanol

for (-)-Isopinocampheol

Hazard Identification and GHS Classification
Isopinocampheol is classified as an irritant.[4] The primary hazards are associated with skin,

eye, and respiratory irritation.[4]

GHS Hazard Statements:[4]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning[4]
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Pictogram:[4]

alt text

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure a safe

working environment.

Engineering Controls
Work should be conducted in a well-ventilated area.[2]

Ensure adequate ventilation and handle in accordance with good industrial hygiene and

safety practices.[2]

Set up emergency exits and a risk-elimination area.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Isopinocampheol:
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PPE Type Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with gloves that have been

inspected prior to use. The

selected protective gloves

have to satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.

[2]

Respiratory Protection

If exposure limits are exceeded

or irritation or other symptoms

are experienced, use a full-

face respirator. A dust mask of

type N95 (US) is also

recommended.

[2]

Storage
Store the container tightly closed in a dry, cool, and well-ventilated place.[2]

Store apart from foodstuff containers or incompatible materials.[2]

Incompatible materials include strong oxidizing agents.[8]

Emergency Procedures
A clear and well-rehearsed emergency plan is essential.

First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately. Do not

use mouth-to-mouth

resuscitation if the victim

ingested or inhaled the

chemical.

[2]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

[2]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[2]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[2]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: No data available.

Firefighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

[2]

Accidental Release Measures
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Personal Precautions: Avoid dust formation. Avoid breathing mist, gas, or vapors. Avoid

contact with skin and eyes. Use personal protective equipment and wear chemical-

impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate

personnel to safe areas.[2]

Environmental Precautions: Prevent further spillage or leakage if it is safe to do so. Do not

let the chemical enter drains. Discharge into the environment must be avoided.[2]

Containment and Cleaning: Collect and arrange disposal. Keep the chemical in suitable,

closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[2]

Toxicological Information
Detailed toxicological studies on Isopinocampheol are not readily available in the public

domain. Most safety data sheets indicate "no data available" for acute toxicity (oral, dermal,

inhalation), skin corrosion/irritation, and serious eye damage/irritation.[2] However, based on

the GHS classification, it is known to cause skin and eye irritation and may cause respiratory

irritation.[4]

Experimental Protocols:

No detailed experimental protocols for toxicological studies were found in the reviewed

literature.

Signaling Pathways:

No information regarding the specific signaling pathways involved in the toxicological effects of

Isopinocampheol was found in the reviewed literature.

Disposal Considerations
Dispose of this material by removal to a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[2] Do not contaminate water, foodstuffs, feed, or seed by

storage or disposal.[2] Do not discharge to sewer systems.[2] Containers can be triply rinsed

and offered for recycling or reconditioning.[2]

Visualized Workflows
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The following diagrams illustrate the logical workflows for handling Isopinocampheol safely and

responding to emergencies.
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Preparation Handling Procedure

Post-Handling

Assess Risks Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Determines
Prepare Well-Ventilated

Work Area
Weigh and Transfer

Isopinocampheol Perform Experiment Store in a Cool, Dry,
Well-Ventilated Area

Decontaminate Work Area Dispose of Waste Properly Remove and Clean/Dispose of PPE

Immediate First Aid

Spill Response

Exposure Event Occurs

Inhalation:
Move to fresh air, give oxygen if needed.

Seek medical attention.

If Inhaled

Skin Contact:
Remove contaminated clothing.

Wash with soap and water.

If on Skin

Eye Contact:
Rinse with water for 15 mins.

Seek medical attention.

If in Eyes If Ingested

Ingestion:
Rinse mouth, do not induce vomiting.

Seek immediate medical attention.

Evacuate Area

Don Appropriate PPE

Contain Spill

Collect Material with
Spark-Proof Tools

Dispose of Waste Properly

Spill Occurs
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 24041-60-9: (+)-Isopinocampheol | CymitQuimica [cymitquimica.com]

2. chemicalbook.com [chemicalbook.com]

3. (-)-isopinocampheol [chembk.com]

4. (-)-Isopinocampheol | C10H18O | CID 10524983 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. (+)-Isopinocampheol | C10H18O | CID 90350 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. isopinocampheol, 25465-65-0 [thegoodscentscompany.com]

7. (-)-isopinocampheol, 1196-00-5 [thegoodscentscompany.com]

8. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
Handling Isopinocampheol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3138830#health-and-safety-information-for-
isopinocampheol-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3138830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

